1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione

• CAS RN: 161364-79-0
• Molecular Formula: C31H33F2N3O4S
• Molecular Weight: 581.7 g/mol
• IUPAC Name: 1-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione
• InChI: InChI=1S/C31H33F2N3O4S/c1-39-26-4-2-3-5-27(26)40-21-30-36(18-19-41-30)29(38)20-28(37)34-14-16-35(17-15-34)31(22-6-10-24(32)11-7-22)23-8-12-25(33)13-9-23/h2-13,30-31H,14-21H2,1H3
• InChI Key: DWNIUJLSEZPCRP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OCC2N(CCS2)C(=O)CC(=O)N3CCN(CC3)C(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
• synonyms: 1-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenox y)methyl]thiazolidin-3-yl]propane-1,3-dione

Description

1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It targets the Bruton's tyrosine kinase (BTK) and has shown promising results in preclinical studies.

Mechanism of Action

1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione inhibits BTK, a key enzyme in the B-cell receptor (BCR) signaling pathway. BTK is involved in the survival and proliferation of B cells, which are often overactive in cancer. By inhibiting BTK, 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione blocks BCR signaling and induces cell death in cancer cells.
Biochemical and Physiological Effects:
1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione has been shown to have several biochemical and physiological effects in preclinical studies. It inhibits BTK phosphorylation and downstream signaling, leading to decreased cell proliferation and survival. 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione also induces apoptosis in cancer cells and inhibits the production of cytokines and chemokines that promote tumor growth and survival.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione is its potent and selective inhibition of BTK, which makes it a promising therapeutic agent for the treatment of various types of cancer. However, its efficacy may be limited by the development of resistance mechanisms in cancer cells. Additionally, further research is needed to determine the optimal dosing and scheduling of 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione in clinical trials.

Future Directions

There are several future directions for the development and application of 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione. One potential direction is the combination of 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione with other therapies, such as chemotherapy or immunotherapy, to enhance its antitumor activity. Another direction is the investigation of 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione in other types of cancer, such as solid tumors. Finally, further research is needed to better understand the mechanisms of resistance to 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione and to develop strategies to overcome it.
Conclusion:
1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione is a promising small molecule inhibitor that targets BTK and has shown potent antitumor activity in preclinical models of cancer. Its biochemical and physiological effects make it a promising therapeutic agent for the treatment of various types of cancer. However, further research is needed to determine its optimal dosing and scheduling in clinical trials and to investigate its potential in combination with other therapies.

Synthesis Methods

The synthesis of 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione involves several steps, including the reaction of 4-fluorobenzyl bromide with piperazine to form 4-(4-fluorobenzyl)piperazine, which is then reacted with bis(4-fluorophenyl)methane to yield 1-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-4-fluorobenzene. The final step involves the reaction of this compound with 2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-one to yield 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione.

Scientific Research Applications

1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione has been extensively studied in preclinical models of cancer, including lymphoma, leukemia, and multiple myeloma. It has shown potent antitumor activity in these models, both as a single agent and in combination with other therapies. 1-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]propane-1,3-dione has also been shown to inhibit BTK signaling in cancer cells, leading to cell death and decreased tumor growth.